Extracellular Death Factor

• CAS No.: 960129-66-2
• Product Name: Extracellular Death Factor
• Molecular Formula: C27H36N10O10
• Molecular Weight: 660.6 g/mol
• IUPAC Name: (2S)-4-amino-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-4-oxobutanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-4-oxobutanoyl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C27H36N10O10/c28-13(6-19(29)38)23(42)34-16(7-20(30)39)25(44)35-15(5-11-10-33-14-4-2-1-3-12(11)14)24(43)36-17(8-21(31)40)26(45)37-18(27(46)47)9-22(32)41/h1-4,10,13,15-18,33H,5-9,28H2,(H2,29,38)(H2,30,39)(H2,31,40)(H2,32,41)(H,34,42)(H,35,44)(H,36,43)(H,37,45)(H,46,47)/t13-,15-,16-,17-,18-/m0/s1
• Standard InChIKey: HMNOUINQUDZPAL-HILJTLORSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)C[C@@H](C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)O)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CC(=O)N)N
• SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NC(CC(=O)N)C(=O)NC(CC(=O)N)C(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CC(=O)N)N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NC(CC(=O)N)C(=O)NC(CC(=O)N)C(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CC(=O)N)N
• Appearance: White solid
• Description: Extracellular Death Factor (EDF) is the dramatic name given to an interesting linear pentapeptide produced by E. coli, first identified by Engelberg-Kulka and colleagues in 2007 and published in Science.
• Sequence: NNWNN
• Synonyms: Asn-Asn-Trp-Asn-Asn; asparagyl-aspargyl-tryptophyl-asparagyl-asparagine; EDF peptide, E coli; extracellular death factor, E coli; NNWNN peptide
• Reference: A linear pentapeptide is a quorum-sensing factor required for mazEF-mediated cell death in Escherichia coli. Kolodkin-Gal I. et al. Science 2007, 318, 652.
• PubChem Compound: 25006558
• Last Modified: Nov 12 2021